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Compound of Interest

Compound Name: 4-Bromo-3,5-dichloropyridine

Cat. No.: B1278663

A Technical Guide to 4-Bromo-3,5-
dichloropyridine

This document provides a comprehensive overview of the chemical properties, structure, and
synthesis of 4-Bromo-3,5-dichloropyridine, tailored for researchers, scientists, and
professionals in drug development.

Chemical Structure and IUPAC Name

4-Bromo-3,5-dichloropyridine is a halogenated pyridine derivative. Its structure consists of a
pyridine ring substituted with one bromine atom at the 4th position and two chlorine atoms at
the 3rd and 5th positions.

e |[UPAC Name: 4-Bromo-3,5-dichloropyridine[1]
o CAS Number: 343781-45-3[1][2][3][4][5]
e Molecular Formula: CsH2BrCIz2N[1][3][6]

e Synonyms: 3,5-Dichloro-4-bromopyridine[1]

Physicochemical Properties
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The key physical and chemical properties of 4-Bromo-3,5-dichloropyridine are summarized
in the table below for easy reference and comparison.

Property Value Source
Molecular Weight 226.89 g/mol [11[3114116]
Appearance Colorless or pale yellow crystal  [6]

Odor Special aromatic odor [6]
Melting Point 75-76 °C [51[6]
Boiling Point 250.7 £ 35.0 °C at 760 mmHg [5][6]
Density 1.848 + 0.06 g/cm?3 [5]1[6]
Flash Point 105.393 °C [6]

Vapor Pressure 0.034 mmHg at 25°C [6]
Refractive Index 1.597 [6]

Insoluble in water; soluble in
Solubility organic solvents like ethanol [6]

and chloroform.

Applications

4-Bromo-3,5-dichloropyridine is a significant intermediate in the chemical industry.[6] Its
chemical stability and reactivity make it a versatile building block in the synthesis of various
organic compounds and pharmaceuticals.[6] It also finds application as a raw material for
catalysts, ligands, dyes, and pesticides.[6]

Experimental Protocol: Synthesis

A general method for the preparation of 4-Bromo-3,5-dichloropyridine involves the
substitution reaction of pyridine.[6]

General Synthesis Method:
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The synthesis is typically achieved through the reaction of pyridine with bromine and a Lewis
acid catalyst, such as ferric chloride.[6] The reaction conditions, including temperature, pH, and
reaction time, must be carefully controlled to achieve a high-purity product.[6]

While a detailed, step-by-step experimental protocol for the synthesis of 4-Bromo-3,5-
dichloropyridine is not readily available in the provided search results, the following logical
workflow illustrates the general synthetic approach.

General Synthesis Workflow

Pyridine
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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IUPAC name]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1278663#4-bromo-3-5-dichloropyridine-chemical-
structure-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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